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Compound of Interest

Compound Name: Auranofin

Cat. No.: B1666135

Audience: Researchers, scientists, and drug development professionals.

Introduction

Auranofin is a gold-containing compound approved for the treatment of rheumatoid arthritis. It
is currently being repurposed for oncology applications due to its potent anticancer properties.
The primary mechanism of action involves the inhibition of thioredoxin reductase (TrxR), a key
enzyme in cellular redox homeostasis. Inhibition of TrxR leads to an increase in intracellular
reactive oxygen species (ROS), causing oxidative stress and subsequent cell death, often
through apoptosis. Auranofin has also been shown to modulate several critical signaling
pathways implicated in cancer progression, including the PISK/AKT/mTOR, NF-kB, and STAT3
pathways.

Three-dimensional (3D) cell culture models, such as spheroids, more accurately mimic the
complex microenvironment of solid tumors compared to traditional 2D monolayer cultures.
These models are invaluable for assessing the efficacy of anticancer agents. This document
provides detailed protocols for the treatment of cancer cell spheroids with Auranofin, including
methods for spheroid generation, viability assessment, and analysis of apoptosis and ROS
production.

Key Signhaling Pathways and Mechanisms

Auranofin exerts its anticancer effects through a multi-faceted mechanism of action. The
central event is the induction of oxidative stress, which triggers downstream signaling cascades
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leading to cell death.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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